Cas no 1164564-37-7 (4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one)

• Product Name: 4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one
• CAS No: 1164564-37-7
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• MDL: MFCD00243593
• CID: 4574510
• Update Time: 2025-10-05

4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIFLUOROPHENOXY)-1-(DIMETHYLAMINO)-1-PENTEN-3-ONE
• 1-Penten-3-one, 4-(2,4-difluorophenoxy)-1-(dimethylamino)-, (1E)-
• 4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one

• MDL： MFCD00243593
• Inchi： 1S/C13H15F2NO2/c1-9(12(17)6-7-16(2)3)18-13-5-4-10(14)8-11(13)15/h4-9H,1-3H3/b7-6+
• InChI Key： LVWFDPFROZPTCW-VOTSOKGWSA-N
• SMILES： C(/N(C)C)=C\C(=O)C(OC1=CC=C(F)C=C1F)C

Additional information on 4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one

4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one: A Comprehensive Overview

4-(2,4-Difluorophenoxy)-1-(dimethylamino)-1-penten-3-one (CAS No. 1164564-37-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its diverse applications and promising properties. This compound belongs to the class of difluorophenoxy derivatives, which are widely studied for their potential in various fields, including agriculture, pharmaceuticals, and materials science. The difluorophenoxy group attached to the molecule contributes to its stability and reactivity, making it a valuable compound for both academic and industrial research.

The molecular structure of 4-(2,4-difluorophenoxy)-1-(dimethylamino)-1-penten-3-one is characterized by a difluorophenoxy ring connected to a dimethylamino group via a pentenone backbone. This arrangement not only enhances the compound's solubility but also imparts unique electronic properties that are advantageous in catalytic reactions and drug delivery systems. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the synthesis of antimicrobial agents and anticancer drugs.

One of the most notable advancements in the study of this compound involves its application in green chemistry. Researchers have explored its use as an environmentally friendly alternative to traditional chemical intermediates. For instance, its role as a catalyst in asymmetric synthesis has been extensively documented, offering a sustainable approach to producing chiral compounds with high enantioselectivity. This aligns with the growing global emphasis on reducing chemical waste and promoting eco-friendly manufacturing processes.

In the pharmaceutical industry, 4-(2,4-difluorophenoxy)-1-(dimethylamino)-1-penten-3-one has shown promise as a building block for drug development. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs, which are known for their high efficacy in treating various diseases. Additionally, its role in the synthesis of bioisosteres—molecules with similar physical properties but different chemical structures—has opened new avenues for drug optimization and personalized medicine.

The compound's unique electronic properties also make it an attractive candidate for applications in the field of optoelectronics. Recent research has focused on its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to efficiently transport charges and emit light at specific wavelengths makes it a valuable material for next-generation display technologies.

Furthermore, the synthesis of 4-(2,4-difluorophenoxy)-1-(dimethylamino)-1-penten-3-one has been optimized through innovative methodologies that enhance yield and reduce production costs. These advancements have made it more accessible for large-scale industrial applications, particularly in the production of agrochemicals and specialty chemicals.

In conclusion, 4-(2,4-difluorophenoxy)-1-(dimethylamino)-1-penten-3-one (CAS No. 1164564-37-7) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in the development of advanced materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly expand further.